Cas no 2361717-44-2 (1-[4-[[3-(Ethylthio)hexahydro-1H-azepin-1-yl]carbonyl]-1-piperidinyl]-2-propen-1-one)

• Product Name: 1-[4-[[3-(Ethylthio)hexahydro-1H-azepin-1-yl]carbonyl]-1-piperidinyl]-2-propen-1-one
• CAS No: 2361717-44-2
• MF: C₁₇H₂₈N₂O₂S
• MW: 324.481423377991
• CID: 5414173
• PubChem ID: 145896461
• Update Time: 2025-08-03

1-[4-[[3-(Ethylthio)hexahydro-1H-azepin-1-yl]carbonyl]-1-piperidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-Ethylsulfanylazepane-1-carbonyl)piperidin-1-yl]prop-2-en-1-one
• EN300-26577261
• 2361717-44-2
• 1-{4-[3-(ethylsulfanyl)azepane-1-carbonyl]piperidin-1-yl}prop-2-en-1-one
• Z1492418902
• 1-[4-[[3-(Ethylthio)hexahydro-1H-azepin-1-yl]carbonyl]-1-piperidinyl]-2-propen-1-one

• Inchi： 1S/C17H28N2O2S/c1-3-16(20)18-11-8-14(9-12-18)17(21)19-10-6-5-7-15(13-19)22-4-2/h3,14-15H,1,4-13H2,2H3
• InChI Key： PWDMGXVBYBKPKW-UHFFFAOYSA-N
• SMILES： C(N1CCC(C(N2CCCCC(SCC)C2)=O)CC1)(=O)C=C

Computed Properties

• Exact Mass: 324.18714931g/mol
• Monoisotopic Mass: 324.18714931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.9Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.1±50.0 °C(Predicted)
• pka: -1.38±0.40(Predicted)

Additional information on 1-[4-[[3-(Ethylthio)hexahydro-1H-azepin-1-yl]carbonyl]-1-piperidinyl]-2-propen-1-one

Compound CAS No 2361717-44-2: A Comprehensive Overview

The compound with CAS No 2361717-44-2, known as 1-[4-[[3-(Ethylthio)hexahydro-1H-azepin-1-yl]carbonyl]-1-piperidinyl]-2-propen-1-one, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities.

Structural Analysis: The molecule consists of a piperidine ring substituted with a hexahydroazepine moiety, which is further modified by an ethylthio group and a ketone functionality. The presence of these functional groups contributes to its versatility in chemical reactions and interactions. Recent studies have highlighted the importance of the hexahydroazepine ring in modulating the compound's pharmacokinetic properties, making it a valuable candidate for drug development.

Synthesis and Characterization: The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, cyclization, and oxidation reactions. Advanced characterization techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structure. Researchers have also explored the stereochemistry of the molecule, revealing that the ethylthio group plays a critical role in determining its spatial arrangement.

Biological Activity: Recent research has focused on the biological activity of CAS No 2361717-44-2, particularly its potential as an enzyme inhibitor. Studies have shown that the compound exhibits significant inhibitory activity against certain proteases, making it a promising lead for anti-inflammatory and antiviral therapies. Additionally, its ability to modulate cellular signaling pathways has been investigated, further underscoring its therapeutic potential.

Applications in Drug Development: The compound's unique properties have positioned it as a valuable tool in drug discovery programs. Its ability to interact with specific molecular targets has led to its exploration in the development of treatments for chronic diseases such as cancer and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the preclinical evaluation of this compound.

Environmental Impact: As with any chemical compound, understanding its environmental impact is crucial. Recent studies have assessed the biodegradability and ecotoxicity of CAS No 2361717-44-2, revealing that it degrades efficiently under aerobic conditions and poses minimal risk to aquatic life. These findings are particularly relevant for industries involved in large-scale production or application of this compound.

Future Directions: The ongoing research into CAS No 2361717-44-2 continues to uncover new insights into its properties and applications. Future studies are expected to focus on optimizing its bioavailability, enhancing its stability, and exploring novel therapeutic indications. The integration of advanced computational chemistry techniques with experimental approaches will undoubtedly play a pivotal role in these endeavors.

In conclusion, CAS No 2361717-44-2 represents a significant advancement in organic chemistry with wide-ranging implications across multiple disciplines. Its unique structure, coupled with emerging research findings, positions it as a key player in the development of innovative solutions in medicine and beyond.